Cas no 847240-24-8 (N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide
• CAS No: 847240-24-8
• MF: C₁₆H₁₃FN₂O₄
• MW: 316.283827543259
• CID: 5476181
• Update Time: 2025-11-01

N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzodioxol-5-yl)-N-[(2-fluorophenyl)methyl]oxamide
• N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide

• Inchi： 1S/C16H13FN2O4/c17-12-4-2-1-3-10(12)8-18-15(20)16(21)19-11-5-6-13-14(7-11)23-9-22-13/h1-7H,8-9H2,(H,18,20)(H,19,21)
• InChI Key： QGSRVRCXUKGBTL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1F)(=O)C(NC1=CC=C2OCOC2=C1)=O

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide (CAS No. 847240-24-8)

N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide, with the CAS number 847240-24-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxole and fluorophenyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions, which could pave the way for novel therapeutic agents targeting neurological and inflammatory conditions.

The structural complexity of N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide makes it a subject of interest in computational chemistry and molecular modeling. With the rise of AI-driven drug discovery, this compound has been frequently mentioned in discussions about machine learning in pharmacology. Its CAS no. 847240-24-8 is often searched in databases like PubChem and ChemSpider, reflecting its relevance in academic and industrial research.

One of the trending topics associated with this compound is its potential role in neuroprotective therapies. Given the increasing global focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are investigating whether derivatives of N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide could modulate key pathways involved in neuronal health. This aligns with the growing demand for natural and synthetic neuroprotective agents in the pharmaceutical market.

Another area of exploration is the compound's anti-inflammatory properties. Inflammation is a common denominator in many chronic diseases, and the search for new small-molecule inhibitors is a hot topic in medical research. The fluorophenyl group in this compound is particularly intriguing, as fluorine substitution often enhances bioavailability and metabolic stability, making it a valuable feature in drug design.

From a synthetic chemistry perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide involves multi-step organic reactions, including amide bond formation and aromatic substitution. These processes are frequently optimized using green chemistry principles, which minimize environmental impact—a priority for modern laboratories. The compound's CAS no. 847240-24-8 is often referenced in patents and scholarly articles detailing these synthetic routes.

In summary, N-(2H-1,3-benzodioxol-5-yl)-N'-(2-fluorophenyl)methylethanediamide (CAS No. 847240-24-8) represents a fascinating intersection of chemistry, biology, and medicine. Its potential applications in neuroprotection, anti-inflammatory therapy, and drug discovery make it a compound worth watching in the coming years. As research continues, this molecule may well become a cornerstone in the development of next-generation therapeutics.